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Compound of Interest

Compound Name: 2'-Deoxy-2'-fluorocytidine

Cat. No.: B130037

For Immediate Release

This technical guide serves as a resource for researchers, scientists, and professionals in drug
development, providing core information on the nucleoside analog, 2'-Deoxy-2'-
fluorocytidine. This document outlines the fundamental molecular properties of the
compound, which is noted for its antiviral properties.[1]

Core Molecular Data

The fundamental chemical properties of 2'-Deoxy-2'-fluorocytidine are summarized below.
These data are critical for a range of applications, from experimental design to computational
modeling.
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Identifier Value Source
PubChem|[2],
ChemicalBook[3], Cayman

Molecular Formula C9H12FN304 ]
Chemical[4], Santa Cruz
Biotechnology|[5]

] PubChem][2],
Molecular Weight 245.21 g/mol

ChemicalBook][3], Biosynth[6]

PubChem[2], Cayman
CAS Number 10212-20-1 Chemical[4], Santa Cruz
Biotechnology|[5]

Methodology for Property Determination

The molecular weight and formula of a compound like 2'-Deoxy-2'-fluorocytidine are
determined through standard, well-established analytical chemistry techniques. While detailed
experimental protocols are specific to the instrumentation and laboratory, the principles are
universal.

e Mass Spectrometry (MS): This is the primary technique for determining the molecular weight
of a compound. High-resolution mass spectrometry can provide a highly accurate mass
measurement, which also helps to confirm the elemental composition and thus the molecular
formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR, particularly *H, 13C, and *°F NMR,
is used to elucidate the chemical structure of the molecule. By analyzing the chemical shifts,
coupling constants, and integration of the signals, the connectivity of atoms can be
determined, confirming the structural formula.

o Elemental Analysis: This method provides the percentage composition of the elements
(carbon, hydrogen, nitrogen) in the compound. The results are used to derive the empirical
formula, which can then be compared with the molecular formula obtained from mass
spectrometry.

Logical Relationship of Core Properties
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The following diagram illustrates the relationship between the compound and its fundamental
identifiers.

2'-Deoxy-2'-fluorocytidine

Molecular Formula Molecular Weight

C9H12FN304 245.21 g/mol 10212-20-1

Click to download full resolution via product page

Core Identifiers of 2'-Deoxy-2'-fluorocytidine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Overview of 2'-Deoxy-2'-fluorocytidine:
Properties and Identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130037#2-deoxy-2-fluorocytidine-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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